Cas no 6485-58-1 (1-Iodoethane-1,1,2,2,2-d)

1-Iodoethane-1,1,2,2,2-d Properties

Names and Identifiers

• Ethane-1,1,1,2,2-d5,2-iodo-
• Iodoethane-d5
• 1-Iodoethane-1,1,2,2,2-d

• InChIKey： HVTICUPFWKNHNG-ZBJDZAJPSA-N
• Inchi： InChI=1S/C2H5I/c1-2-3/h2H2,1H3/i1D3,2D2
• SMILES： C([2H])([2H])([2H])C([2H])([2H])I

Computed Properties

• Exact Mass: 160.97498g/mol
• Surface Charge: 0
• XLogP3: 2.1
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 0
• Monoisotopic Mass: 160.97498g/mol
• Monoisotopic Mass: 160.97498g/mol
• Topological Polar Surface Area: 0Ų
• Heavy Atom Count: 3
• Complexity: 2.8
• Isotope Atom Count: 5
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Tautomer Count: nothing
• Surface Charge: 0

Experimental Properties

• Refractive Index: n20/D 1.5091(lit.)
• Boiling Point: 69-73 °C(lit.)
• Melting Point: -108 °C(lit.)
• Flash Point: 53 °C
• Color/Form: Colorless Transparent Liquid
• Solubility: Decomposition with water
• Density: 2.012 g/mL at 25 °C